ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate

• Molecular Formula: C21H29BrN2O4
• Molecular Weight: 453.4 g/mol
• IUPAC Name: ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)indole-3-carboxylate
• InChI: InChI=1S/C21H29BrN2O4/c1-4-6-7-24-14(3)18(21(26)28-5-2)19-15(13-23-8-10-27-11-9-23)20(25)16(22)12-17(19)24/h12,25H,4-11,13H2,1-3H3
• InChI Key: OLFCWGZDAIZPQJ-UHFFFAOYSA-N
• SMILES: CCCCN1C(=C(C2=C(C(=C(C=C21)Br)O)CN3CCOCC3)C(=O)OCC)C

Description

Ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate, also known as Compound A, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of various diseases. For example, in cancer research, this compound A has been shown to inhibit the activity of certain kinases that are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects, depending on the disease and cell type being studied. In cancer research, this compound A has been shown to induce apoptosis and inhibit cell proliferation. In neurodegenerative disorders, this compound A has been shown to have neuroprotective effects and improve cognitive function. In inflammation research, this compound A has been shown to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A in lab experiments is its synthetic nature, which allows for consistent and reproducible results. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target the desired pathway.

Future Directions

There are several future directions for research on ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A. One direction could be to further investigate the mechanism of action and identify specific targets for therapeutic intervention. Another direction could be to optimize the synthesis method to improve yield and purity. Additionally, more studies could be conducted to investigate the potential therapeutic applications of this compound A in other diseases and cell types.

Synthesis Methods

The synthesis of ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A involves several steps, including the reaction of 5-hydroxyindole-3-carboxylic acid with 6-bromo-1-butanol in the presence of a coupling agent, followed by the reaction with morpholine and ethyl chloroformate. The final product is obtained after purification via column chromatography.

Scientific Research Applications

Ethyl 6-bromo-1-butyl-5-hydroxy-2-methyl-4-(morpholin-4-ylmethyl)-1H-indole-3-carboxylate A has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. In cancer research, this compound A has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurodegenerative disorders, this compound A has been shown to have neuroprotective effects and improve cognitive function. In inflammation research, this compound A has been studied for its anti-inflammatory properties.